Cas no 25151-49-9 (Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl-)

Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl- structure
25151-49-9 structure
Product Name:Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl-
CAS No:25151-49-9
MF:C16H20N2O2
MW:272.342204093933
CID:1421012
PubChem ID:4296341
Update Time:2025-04-20

Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 25151-49-9
    • 1,4-Bis(4,4-dimethyl-4,5-dihydrooxazol-2-yl)benzene
    • SCHEMBL471858
    • 2,2'-(1,4-Phenylene)bis[4,5-dihydro-4,4-dimethyloxazole]
    • Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-4,4-dimethyl-
    • Inchi: 1S/C16H20N2O2/c1-15(2)9-19-13(17-15)11-5-7-12(8-6-11)14-18-16(3,4)10-20-14/h5-8H,9-10H2,1-4H3
    • InChI Key: GATDZUUWVARTOQ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)C2=NC(C)(C)CO2)=NC(C)(C)C1

Computed Properties

  • Exact Mass: 272.1526
  • Monoisotopic Mass: 272.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.2Ų

Experimental Properties

  • PSA: 43.18
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